Cas no 152955-55-0 (1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine)

• Product Name: 1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine
• CAS No: 152955-55-0
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD15529357
• CID: 833708
• PubChem ID: 73013526
• Update Time: 2025-06-14

1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridin-4-aMine, 1-(phenylMethyl)-
• 1-Benzyl-1H-pyrrolo[2,3-b]pyridin-4-amine
• 1H-Pyrrolo[2,3-b]pyridin-4-amine,1-(phenylmethyl)-
• AKOS037650035
• CGA95555
• CS-B0577
• CS-14136
• 152955-55-0
• 1-Benzylpyrrolo[2,3-b]pyridin-4-amine
• 1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine

• MDL： MFCD15529357
• Inchi： 1S/C14H13N3/c15-13-6-8-16-14-12(13)7-9-17(14)10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,15,16)
• InChI Key： QLCPBSXSYOKADV-UHFFFAOYSA-N
• SMILES： N1(C=CC2=C(C=CN=C12)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 473.1±35.0 °C at 760 mmHg
• Flash Point: 239.9±25.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1-(Phenylmethyl)-1H-pyrrolo2,3-bpyridin-4-amine

Comprehensive Overview of 1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine (CAS No. 152955-55-0)

1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine, with the CAS number 152955-55-0, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the pyrrolopyridine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, which include a pyrrolopyridine core and a benzyl substituent. These structural elements contribute to its interactions with various biological targets, making it a valuable candidate for drug discovery and development.

The growing interest in 1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine is reflected in the increasing number of scientific publications and patents referencing this compound. One of the key reasons for its popularity is its potential role in modulating enzymatic pathways, particularly those involved in kinase inhibition. Kinases are a hot topic in current biomedical research, as they play critical roles in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. The ability of this compound to interact with specific kinase targets has made it a subject of intense study in both academic and industrial settings.

Another area where CAS No. 152955-55-0 has shown promise is in the field of central nervous system (CNS) drug development. The pyrrolopyridine scaffold is known to exhibit favorable pharmacokinetic properties, including blood-brain barrier permeability, which is essential for targeting neurological conditions. Recent studies have explored its potential as a precursor for designing novel neuroprotective agents or cognitive enhancers, aligning with the rising global focus on mental health and neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, the preparation of 1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine involves multi-step organic transformations, often starting from readily available pyridine derivatives. Researchers have optimized various routes to improve yield and purity, with some methods leveraging catalytic cross-coupling reactions or microwave-assisted synthesis for efficiency. These advancements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In addition to its pharmaceutical potential, this compound has also been investigated for its material science applications. The aromatic and heterocyclic nature of 1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine makes it a candidate for developing organic semiconductors or fluorescent probes. Such applications are highly relevant in the era of green technology and sustainable materials, topics that resonate with environmentally conscious consumers and researchers alike.

For those searching for "pyrrolopyridine derivatives uses" or "CAS 152955-55-0 suppliers," it's important to note that this compound is primarily available through specialized chemical vendors catering to research institutions. Quality control, including HPLC purity verification and NMR characterization, is essential when sourcing this material, as impurities can significantly impact experimental outcomes. Many suppliers now provide detailed certificates of analysis (CoA) to ensure transparency and reproducibility in research.

The safety profile of 1-(Phenylmethyl)-1H-pyrrolo[2,3-b]pyridin-4-amine has been studied in accordance with standard laboratory guidelines. While it is not classified as highly hazardous, proper handling procedures, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers often inquire about "pyrrolopyridine toxicity data" or "152955-55-0 safety sheet," underscoring the importance of accessible safety information in scientific databases.

Looking ahead, the future of CAS No. 152955-55-0 appears promising, with ongoing investigations into its mechanistic details and therapeutic potential. As the scientific community continues to explore its applications, this compound may soon transition from a research chemical to a key intermediate in approved pharmaceuticals. Its versatility and relevance to current health and technology trends ensure that it remains a compound of interest for years to come.